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Compound of Interest

Compound Name:
4-(1,4-Oxazepane-4-

carbonyl)aniline hydrochloride

CAS No.: 1803589-66-3

Cat. No.: B1433312

Get Quote

A Technical Guide to Modeling 4-(1,4-Oxazepane-4-
carbonyl)aniline HCl
Executive Summary
4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride (CAS: 1803589-66-3) represents a

critical "linker-scaffold" intermediate in modern drug discovery. It combines a privileged 7-

membered heterocycle (1,4-oxazepane) with a chemically versatile aniline warhead, linked via

a rigid benzamide motif.

Modeling this compound presents specific challenges:

Conformational Complexity: The 1,4-oxazepane ring inhabits a complex energy landscape of

twist-chair and twist-boat conformers that standard rigid-docking protocols often miss.

Ionization States: The aniline moiety (pKa ~4.6) exists as a hydrochloride salt in solid state

but predominantly neutral at physiological pH, requiring careful state preparation.
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Vector Analysis: The amide bond creates specific exit vectors crucial for Fragment-Based

Drug Design (FBDD).

This guide details the in silico workflow to accurately model this entity, moving from quantum

mechanical (QM) parameterization to ensemble docking.

Part 1: Structural Preparation & Parameterization[1]
The integrity of any in silico study relies on the quality of the input structure. For this

hydrochloride salt, "desalting" and correct protonation assignment are non-negotiable first

steps.

1.1 The "Desalting" & Protonation Protocol
The HCl salt form stabilizes the aniline amine for storage. However, modeling the cationic

anilinium species (

) at pH 7.4 is a common novice error.

Chemical Logic: Aniline has a pKa of approximately 4.6. At physiological pH (7.4), the

Henderson-Hasselbalch equation dictates that >99% of the population is neutral (

).

Protocol:

Strip Counter-ions: Remove the chloride (

) ion.

Generate States: Use an enumeration tool (e.g., Schrödinger Epik or ChemAxon pKa

Plugin) to generate states between pH 6.0 and 8.0.

Selection: Select the neutral aniline species. Note: If the binding pocket is known to be

highly acidic (e.g., aspartyl protease active sites), retain the cationic form.

1.2 Force Field Selection
The 7-membered oxazepane ring contains ether and amide functionalities that can suffer from

"parameter anxiety" in older force fields.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Force Field Recommendation Rationale

OPLS4 / OPLS3e High

Superior parameterization for

torsional barriers in medium-

sized heterocycles and

conjugated amides.

MMFF94x Moderate

Acceptable for initial

conformational searching but

may underestimate the barrier

of the amide bond rotation.

GAFF2 (AMBER) Moderate

Requires careful partial charge

assignment (RESP charges

recommended over BCC for

this specific amide).

Part 2: Conformational Analysis (The Core Challenge)
The 1,4-oxazepane ring is the critical feature. Unlike the chair-locked morpholine (6-

membered), the 7-membered oxazepane is highly flexible. A single "lowest energy"

conformation is insufficient for docking; you must generate a conformational ensemble.

2.1 The Sampling Workflow
We utilize a Low-Mode (LoMod) or Mixed Torsional/Low-Mode sampling method to cross

energy barriers associated with ring puckering.

Diagram 1: Conformational Sampling Workflow
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Caption: Workflow for generating a bioactive conformational ensemble of the oxazepane

scaffold.

2.2 Key Degrees of Freedom
Ring Pucker: The oxazepane ring will toggle between twist-chair (TC) and twist-boat (TB)

forms. The TC form is generally global minimum, but the TB form is often the bioactive

conformer in confined pockets.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1433312/docs?utm_src=pdf-body-img#in-silico-characterization-optimization-of-the-1-4-oxazepane-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amide Bond (

): The bond connecting the aniline ring to the carbonyl is rotatable. However, conjugation
with the phenyl ring creates a rotational barrier.

Action: Ensure your sampling allows

deviation from planarity to account for steric clashes in the binding site.

Part 3: Molecular Docking Strategy
When docking this fragment, "Rigid Ligand" docking is strictly prohibited due to the ring

flexibility described above.

3.1 Ensemble Docking Protocol
Instead of docking one structure, dock the ensemble generated in Part 2.

Target Selection: If the specific biological target is unknown, this scaffold is often screened

against Kinases (binding the hinge region via Aniline NH2) or GPCRs (dopamine/serotonin

receptors).

Constraint Definition:

H-Bond Constraint: Define the Aniline

as a mandatory H-bond donor if targeting a kinase hinge.

Positional Constraint: If performing scaffold hopping, constrain the centroid of the phenyl

ring to match the reference ligand.

3.2 Interaction Mapping (Pharmacophore)
The molecule presents three distinct interaction zones.

Diagram 2: Pharmacophoric Interaction Map
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Caption: Pharmacophore dissection showing key binding features: Donor (NH2), Acceptor

(CO), and Hydrophobic/Vector (Ring).[1]

Part 4: ADMET & Physicochemical Profiling[3]
For drug development, the in silico prediction of ADMET properties is crucial to determine if this

scaffold is "lead-like."

4.1 Quantitative Data Summary (Predicted)
Values based on consensus QSAR models (e.g., SwissADME, Schrödinger QikProp).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1433312/docs?utm_src=pdf-body-img#in-silico-characterization-optimization-of-the-1-4-oxazepane-scaffold
https://pubchemlite.lcsb.uni.lu/e/compound/4090532
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Predicted Value Interpretation

Molecular Weight ~220.27 g/mol (Neutral)
Ideal for Fragment-Based

Design (Rule of 3 compliant).

cLogP 1.2 - 1.6

Excellent. Highly soluble but

sufficiently lipophilic for

membrane permeability.

TPSA ~55 Å²

High Permeability. Well below

the 140 Å² cutoff; likely BBB

permeable.

Rotatable Bonds 2
Rigid. Good entropic profile for

binding.

H-Bond Donors
1 (Aniline

)

Classic kinase hinge binder

profile.

Structural Alerts Aniline

Warning: Anilines can be

metabolic liabilities (AMES

toxicity, reactive metabolites).

4.2 Toxicity & Structural Alerts (The Aniline Issue)
The aniline moiety is a known structural alert (PAINS/Toxicophore).

Metabolism: Anilines are often hydroxylated or N-acetylated.

In Silico Check: Run a reactive metabolite prediction (e.g., Schrödinger P450 Site of

Metabolism).

Mitigation: In the design phase, consider substituting the aniline with an aminopyridine or

indazole if toxicity flags are high in later assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1433312?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

